5-(2,2-dimethylpropyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine

• IUPAC Name: 5-(2,2-dimethylpropyl)-2-methylpyrazol-3-amine
• InChI: InChI=1S/C9H17N3/c1-9(2,3)6-7-5-8(10)12(4)11-7/h5H,6,10H2,1-4H3
• InChI Key: LRWQRUOHKCMNJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NN(C(=C1)N)C
• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol

Description

5-(2,2-Dimethylpropyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine is a chemical compound belonging to the class of pyrazolines. It is a white crystalline solid with a melting point of 145-146°C and a molecular weight of 151.21 g/mol. It is soluble in methanol, ethanol and acetone, but insoluble in water. This compound is a versatile molecule that has many applications in scientific research. In

Scientific Research Applications

5-(2,2-Dimethylpropyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine has been used in scientific research as a model compound for the study of the mechanism of action of drugs. It has been used to study the metabolism of drugs, to investigate the effects of drugs on the central nervous system, and for the development of new pharmaceuticals. It has also been used as a starting material for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 5-(2,2-Dimethylpropyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine is not yet fully understood. However, it is believed that it acts as an agonist of the GABA receptor, which is a type of neurotransmitter receptor found in the central nervous system. This means that it binds to the GABA receptor and activates it, resulting in an increase in the activity of the receptor. In addition, it has been suggested that it may also act as an antagonist at the NMDA receptor, which is another type of neurotransmitter receptor found in the central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have a sedative effect in animal studies. It has also been shown to have anticonvulsant and anxiolytic effects, as well as anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(2,2-Dimethylpropyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine in lab experiments is that it is a relatively simple compound to synthesize and is relatively inexpensive. However, it is not soluble in water, which can be a limitation when performing certain experiments. In addition, the mechanism of action of the compound is not yet fully understood, which can limit its use in some experiments.

Future Directions

The future directions for 5-(2,2-Dimethylpropyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine include further research into its mechanism of action, as well as its biochemical and physiological effects. In addition, further research into its potential therapeutic applications, such as its potential use as an anticonvulsant or anxiolytic, is warranted. Other potential future directions include the development of more efficient synthesis methods and the development of new derivatives with improved properties.

Synthesis Methods

5-(2,2-Dimethylpropyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine can be synthesized by a two-step reaction involving the condensation of 2-methyl-2-propanol and 2-methyl-2-butanol with 2-chloroacetophenone in the presence of an acid catalyst, followed by the reaction of the resulting intermediate with hydrazine. The reaction is carried out in an inert atmosphere and the product is purified by column chromatography.